Cas no 1218450-95-3 (1-[(2-tert-butylcyclohexyl)amino]propan-2-ol)

• Product Name: 1-[(2-tert-butylcyclohexyl)amino]propan-2-ol
• CAS No: 1218450-95-3
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5206551
• PubChem ID: 43392238
• Update Time: 2026-03-06

1-[(2-tert-butylcyclohexyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(2-tert-butylcyclohexyl)amino]propan-2-ol
• 1-((2-(tert-butyl)cyclohexyl)amino)propan-2-ol

• Inchi： 1S/C13H27NO/c1-10(15)9-14-12-8-6-5-7-11(12)13(2,3)4/h10-12,14-15H,5-9H2,1-4H3
• InChI Key： JTAJUVKDCWLJQJ-UHFFFAOYSA-N
• SMILES： OC(C)CNC1CCCCC1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 3
• Topological Polar Surface Area: 32.299

Additional information on 1-[(2-tert-butylcyclohexyl)amino]propan-2-ol

Introduction to 1-[(2-Tert-butylcyclohexyl)amino]propan-2-ol (CAS No. 1218450-95-3)

1-[(2-Tert-butylcyclohexyl)amino]propan-2-ol, identified by the CAS registry number 1218450-95-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with a tert-butyl group and an amino alcohol functionality. The presence of these functional groups imparts the molecule with distinctive chemical and physical properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-[(2-Tert-butylcyclohexyl)amino]propan-2-ol consists of a cyclohexane ring substituted at the 2-position with a tert-butyl group and an amino alcohol moiety at the same position. This arrangement creates steric hindrance around the amino group, which can influence its reactivity in various chemical reactions. The tert-butyl group serves as a bulky substituent, enhancing the stability of the molecule and potentially influencing its solubility and bioavailability in different solvents or biological systems.

Recent studies have highlighted the potential of 1-[(2-Tert-butylcyclohexyl)amino]propan-2-ol as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel pharmaceutical agents targeting specific biological pathways. The compound's ability to undergo various nucleophilic substitutions and condensations makes it a valuable building block in organic synthesis.

In terms of physical properties, 1-(tert-butylcyclohexyl)aminopropanol exhibits a melting point of approximately -6°C and a boiling point around 95°C under standard conditions. Its solubility in water is moderate, while it shows excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both aqueous and organic reaction media.

The synthesis of CAS No. 1218450-95-3 typically involves multi-step processes, including alkylation, reduction, and deprotection reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are highly desirable for applications in chiral drug discovery.

In the pharmaceutical industry, 1-(tert-butylcyclohexyl)aminopropanol has been utilized as an intermediate in the synthesis of beta-lactam antibiotics and other complex drug molecules. Its role as a chiral auxiliary has been particularly noteworthy, as it facilitates the construction of stereocenters with high enantioselectivity during key steps of drug synthesis.

Beyond pharmaceuticals, this compound has found applications in agrochemicals, where it serves as a precursor for herbicides and insecticides. Its ability to form stable complexes with metal ions has also made it useful in catalytic processes within the fine chemicals industry.

Recent research has focused on optimizing the synthesis and purification processes for CAS No. 1218450-95-3, aiming to enhance yield and reduce production costs. Green chemistry approaches, such as using biocatalysts or solvent-free conditions, have been explored to make its production more sustainable.

In conclusion, 1-(tert-butylcyclohexyl)aminopropanol, CAS No. 1218450-95